2-Benzyl-1-chloro-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile

• IUPAC Name: 2-benzyl-1-chloro-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile
• InChI: InChI=1S/C20H14ClN3/c1-13-15(11-14-7-3-2-4-8-14)19(21)24-18-10-6-5-9-17(18)23-20(24)16(13)12-22/h2-10H,11H2,1H3
• InChI Key: ODTDABKCLACUAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=NC3=CC=CC=C3N2C(=C1CC4=CC=CC=C4)Cl)C#N
• Molecular Formula: C20H14ClN3
• Molecular Weight: 331.8 g/mol
• CAS No.: 121105-86-0

Description

“2-Benzyl-1-chloro-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile” is a chemical compound with the linear formula C27H21ClN4. It has a molecular weight of 436.948. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” are not fully documented. The compound has a molecular weight of 436.948.

Scientific Research Applications

Synthetic Pathways and Biological Implications

The compound 2-Benzyl-1-chloro-3-methylpyrido[1,2-a]benzimidazole-4-carbonitrile is a part of the benzimidazole family, which is known for its wide range of applications in synthetic organic chemistry and medicinal chemistry due to its numerous biological activities. While direct studies on this specific compound may be scarce, insights can be drawn from the broader research on benzimidazole derivatives and their synthetic utilities and biological impacts.

Benzimidazole derivatives, including compounds structurally related to this compound, are synthesized using various methods, including the condensation of o-phenylenediamines with electrophilic reagents. These compounds are of interest due to their potential biological applications, which range from antimicrobial and antiviral to anticancer activities (Ibrahim, 2011).

Chemical Variability and Complex Formation

Research indicates that benzimidazole derivatives exhibit fascinating chemical variability, enabling the formation of complex compounds with diverse properties. These properties include spectroscopic, structural, magnetic, and both biological and electrochemical activities. This variability suggests potential research and application avenues for this compound in the development of new materials and therapeutic agents (Boča, Jameson, & Linert, 2011).

DNA Interaction and Drug Design

Benzimidazole derivatives are known for their ability to bind to the DNA minor groove, showing specificity for AT-rich sequences. This interaction is crucial for the design of fluorescent DNA stains and radioprotectors, indicating potential research applications for this compound in the fields of cell biology, cancer therapy, and drug design (Issar & Kakkar, 2013).

Mannich Bases and Pharmacological Functions

Mannich bases of benzimidazole derivatives, including potentially those related to the compound , have shown a wide array of pharmacological functions. These include antimicrobial, antiviral, antidiabetic, anti-cancer, and anti-inflammatory activities, suggesting significant medicinal potential. The versatility of the Mannich reaction in organic synthesis further supports the potential for creating novel therapeutic agents with enhanced efficacy and reduced toxicity (Vasuki et al., 2021).

Safety and Hazards

Sigma-Aldrich provides this product to early discovery researchers as part of a collection of rare and unique chemicals. The buyer assumes responsibility to confirm product identity and/or purity. All sales are final.